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Compound of Interest

Compound Name: Cholecystokinin (26-33)

CAS No.: 80980-81-0

Cat. No.: B12718323

Get Quote

Executive Summary: The "Sulfate Switch"
Cholecystokinin-8 (CCK-8) is the predominant neuronal and gastrointestinal form of

cholecystokinin. It exists in two distinct isoforms based on the post-translational modification of

the tyrosine residue at position 2 (from the N-terminus):

CCK-8s (Sulfated): Asp-Tyr(SO3H)-Met-Gly-Trp-Met-Asp-Phe-NH2

CCK-8ns (Non-sulfated): Asp-Tyr-Met-Gly-Trp-Met-Asp-Phe-NH2

The Core Distinction: The presence of the sulfate group acts as a molecular "key" for the CCK1

receptor (CCK-A). Without this sulfation, the peptide loses nearly all affinity for CCK1 but

retains significant affinity for the CCK2 receptor (CCK-B). This "Sulfate Switch" allows

researchers to selectively interrogate CCK2-mediated pathways (anxiety, gastric acid) without

activating CCK1-mediated visceral pathways (satiety, pancreatic secretion) by using the non-

sulfated form.
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Critical Disambiguation: This guide refers exclusively to the CCK-8 peptide. Do not confuse this

with the "Cell Counting Kit-8" (CCK-8), a WST-8 based colorimetric assay for cell viability, which

shares the acronym but has no biological relationship.

Receptor Pharmacology & Selectivity Profile[1][2]
The biological divergence of CCK-8s and CCK-8ns is dictated by their binding affinity (

) to the two primary G-protein coupled receptors: CCK1 (Alimentary) and CCK2 (Brain/Gastrin).

Affinity Data Comparison
The following table summarizes the binding constants (

) and functional potency (

) derived from mammalian receptor studies.

Ligand Form
CCK1 Receptor
(Alimentary)

CCK2 Receptor
(Brain/Gastrin)

Selectivity Profile

CCK-8s (Sulfated)
High Affinity(

nM)

High Affinity(

nM)

Non-SelectivePotent

agonist for both

subtypes.

CCK-8ns (Non-

sulfated)

Low Affinity(

nM)

Moderate/High

Affinity(

nM)*

CCK2

SelectiveFunctionally

inactive at CCK1 at

physiological doses.

*Note: While CCK-8ns binds CCK2, its affinity is often reported as slightly lower (5-10x) than

CCK-8s, but it is considered a functional agonist because it completely avoids the CCK1 "side

effects."
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Mechanism of Selectivity
The CCK1 receptor possesses a specific binding pocket involving Arginine residues (e.g.,

Arg197 in ECL2) that form a critical electrostatic salt bridge with the negatively charged sulfate

group of Tyr2 in CCK-8s.

CCK-8s: The sulfate group engages this pocket, locking the peptide into the high-affinity

state.

CCK-8ns: Lacking the sulfate, the peptide cannot form this bridge. The remaining

hydrophobic interactions are insufficient to maintain high affinity for CCK1.

CCK2 Receptor: This receptor evolved to bind Gastrin (which is naturally non-sulfated at the

homologous tyrosine). Therefore, it does not strictly require the sulfate group for binding,

allowing both CCK-8s and CCK-8ns to dock effectively.

Visualization: Receptor Selectivity Logic
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Caption: Logic flow of CCK-8 isoform binding. Green arrows indicate strong activation; red

dashed line indicates loss of affinity.

Physiological Implications[6]
Understanding the differential binding allows researchers to map specific physiological

responses to receptor subtypes.

CCK-8s (The "Gut-Brain" Integrator)
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Because it activates both receptors, CCK-8s is the master regulator.

Peripheral (CCK1): Stimulates gallbladder contraction, pancreatic enzyme secretion, and

delays gastric emptying. It signals satiety via the vagus nerve.

Central (CCK2 & CCK1): Modulates dopamine release and anxiety.

CCK-8ns (The "Brain/Gastrin" Mimic)
Often used as a tool compound to isolate CCK2 biology.

Central (CCK2): Induces anxiety-like behavior (anxiogenic) and modulates memory.

Peripheral (CCK2): Stimulates gastric acid secretion (acting on parietal cells, similar to

Gastrin). It does NOT induce satiety or pancreatic secretion at physiological doses, making it

a negative control for CCK1 studies.

Technical Protocols: Handling & Stability
The most common cause of experimental failure with CCK-8s is accidental desulfation. The

sulfate ester is acid-labile. If the peptide is exposed to acidic conditions (common in HPLC

mobile phases or improper storage), it converts to CCK-8ns, completely altering your

experimental data (i.e., you lose CCK1 activity).

Stability Workflow
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Caption: Critical handling workflow to prevent acid-catalyzed desulfation of CCK-8s.

Handling "Do's and Don'ts"
NO TFA: Never use Trifluoroacetic Acid (TFA) to dissolve sulfated CCK-8. TFA is standard

for many peptides but will strip the sulfate group.

Use Ammonium Bicarbonate: Dissolve CCK-8s in 1% Ammonium Bicarbonate (pH ~8) or

dilute Ammonium Hydroxide. Once dissolved, dilute with PBS or assay buffer.
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Aliquot Immediately: Avoid freeze-thaw cycles. Methionine residues are also susceptible to

oxidation (forming Met-sulfoxide), which reduces potency.

Inert Atmosphere: Ideally, overlay aliquots with Argon or Nitrogen gas before freezing to

prevent oxidation.

Experimental Protocol: In Vitro Calcium Mobilization
Assay
This assay validates the biological activity of your peptide by measuring Gq-protein coupled

calcium release.

Objective: Determine if the peptide activates CCK1 (CHO-CCK1 cells) or CCK2 (CHO-CCK2

cells).

Reagents
Cell Line: CHO-K1 stably expressing human CCK1 or CCK2.

Dye: Fluo-4 AM or Fura-2 AM (Calcium indicators).

Assay Buffer: HBSS + 20 mM HEPES, pH 7.4 (Must be neutral!).

Ligands: CCK-8s and CCK-8ns (10-point dilution series, 1 nM to 10 µM).

Step-by-Step Methodology
Seeding: Plate cells at 50,000 cells/well in a black-wall 96-well plate. Incubate overnight.

Dye Loading: Remove media. Add 100 µL Assay Buffer containing 4 µM Fluo-4 AM and 2.5

mM Probenecid (to prevent dye leakage). Incubate 45 min at 37°C.

Baseline: Measure fluorescence (Ex 494 / Em 516) for 30 seconds to establish baseline.

Injection: Inject 20 µL of 5x concentrated peptide solution (CCK-8s or CCK-8ns).

Measurement: Monitor fluorescence kinetic response for 120 seconds.
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Analysis:

CCK1 Cells: CCK-8s should show a robust peak (

nM). CCK-8ns should show no response or a response only at very high concentrations
(>1 µM).

CCK2 Cells: Both CCK-8s and CCK-8ns should show robust peaks (

nM).

Signaling Pathway Visualization
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Caption: Canonical Gq-signaling pathway activated by CCK receptors in calcium mobilization

assays.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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